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Compound of Interest

Compound Name: BocNH-PEG11-OH

CAS No.: 1556847-53-0

Cat. No.: B3105902

Get Quote

Executive Summary
BocNH-PEG11-OH is a high-molecular-weight, heterobifunctional polyethylene glycol linker

designed for Proteolysis Targeting Chimeras (PROTACs).[1] Its extended chain length (11

ethylene glycol units) and distinct terminal functionalities (Boc-protected amine and primary

hydroxyl) make it a specialized tool in the medicinal chemist’s arsenal.

This guide evaluates its performance across the two dominant E3 ligase systems—Cereblon

(CRBN) and von Hippel-Lindau (VHL).[2] While this linker offers superior aqueous solubility, its

application requires careful balancing of Polar Surface Area (PSA) against cell permeability. It

is most effective when recruiting E3 ligases to targets with deep, buried binding pockets or

when solubilizing highly lipophilic warheads.

Physicochemical Profile & Technical Specifications
Before integrating BocNH-PEG11-OH into a library, it is critical to understand its contribution to

the final PROTAC chassis. The "Rule of 5" is often broken in PROTAC design, but the "Rule of

Permeability" remains absolute.
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Property Specification Impact on PROTAC Design

Formula
Adds significant mass (~601

Da) to the construct.

Linker Length ~40-45 Å (extended)

Ideal for spanning large

distances between E3 and POI

binding sites.

Hydrophilicity High (PEG11)

Drastically improves solubility

of lipophilic warheads; reduces

aggregation.

Polar Surface Area High

Critical Risk: Can reduce

passive membrane

permeability if not paired with

lipophilic ligands.

Terminals Boc-Amine / Hydroxyl

Orthogonal reactivity: Acid-

labile deprotection (Boc) vs.

functional group

interconversion (OH).

Comparative Performance: CRBN vs. VHL
Systems[2][3][4][5][6]
The choice of E3 ligase dictates the optimal linker topology. PEG11 is an "extreme" linker (long

and flexible); its performance diverges significantly between CRBN and VHL systems.

System A: Cereblon (CRBN)
Performance Verdict:High Utility for Hydrophobic Warheads

Lipophilicity Balance: CRBN ligands (e.g., Pomalidomide, Lenalidomide) are relatively small

and lipophilic. They can "absorb" the high polarity of a PEG11 chain better than VHL ligands,

maintaining reasonable cell permeability.

Conformational Dynamics: CRBN complexes often tolerate a wider range of linker lengths. A

PEG11 linker allows the PROTAC to adopt a "U-shape" conformation, preventing steric clash
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between the POI and the ligase when the binding sites are not naturally aligned.

Case Use: Essential when the Target Protein (POI) ligand is a highly insoluble kinase

inhibitor. The PEG11 chain acts as a solubilizing "tail" that facilitates synthesis and assay

handling.

System B: von Hippel-Lindau (VHL)
Performance Verdict:Conditional Utility / Optimization Required

Permeability Challenge: VHL ligands (e.g., VH032 derivatives) are already high-molecular-

weight and polar (containing hydroxyproline). Adding a PEG11 linker often pushes the TPSA

(Total Polar Surface Area) beyond the cell-permeable limit (>200 Å²), leading to poor cellular

activity despite high biochemical affinity.

Binding Pocket Depth: VHL has a deep binding pocket.[3] While short linkers often fail to exit

the pocket efficiently, a PEG11 linker easily clears the exit vector. However, literature

suggests that for many VHL targets, shorter PEG chains (PEG3-PEG5) yield higher

degradation efficiency (

), as excessively long linkers like PEG11 can result in a significant entropy penalty upon
ternary complex formation.

Case Use: Best reserved for "difficult" targets where the binding site is deeply buried, or for

in vitro biophysical assays (SPR/TR-FRET) where solubility is more critical than permeability.

Summary Comparison Table
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Feature
CRBN-Based PROTACs (w/
PEG11)

VHL-Based PROTACs (w/
PEG11)

Cell Permeability
Moderate. Small ligand size

offsets PEG polarity.

Low. High ligand polarity +

PEG11 often limits entry.

Linker Topology
Tolerates "floppy" linkers; good

for scanning.

Often requires rigidification;

PEG11 may be too entropic.

Solubility
Excellent. Mitigates insolubility

of IMiD conjugates.

High. Essential for handling

bulky VHL ligands.

Degradation (

)

High for targets requiring

flexible recruitment.

Variable; risk of "unproductive"

ternary complexes.[4]

Mechanistic Visualization
Synthesis Workflow
The orthogonal protection strategy allows for controlled, sequential assembly.

BocNH-PEG11-OH Functionalization
(Tosylation/Mesylation)

Activation BocNH-PEG11-LG
(LG = OTs/OMs)

Nucleophilic Substitution
(with Ligand A)

K2CO3/DMF BocNH-PEG11-Ligand A Boc Deprotection
(TFA/HCl)

Acidic Cond. NH2-PEG11-Ligand A Amide Coupling
(with Ligand B-COOH)

HATU/DIEA Final PROTAC

Click to download full resolution via product page

Caption: Step-wise synthetic pathway utilizing the orthogonal Boc/OH functionalities for

asymmetric PROTAC assembly.

Ternary Complex & The "Hook Effect"
With a linker as long as PEG11, the "Hook Effect" (formation of binary 1:1 complexes at high

concentrations) is a critical consideration.
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Productive Ternary Complex (Low Conc) Hook Effect (High Conc)

Target Protein (POI)

POI :: PROTAC :: E3

E3 Ligase (CRBN/VHL) PEG11-PROTAC

Optimal Stoichiometry

POI :: PROTAC

Excess PROTAC

E3 :: PROTAC

Excess PROTAC
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Caption: At high concentrations, the long PEG11 linker can saturate binding sites

independently, preventing the necessary E3-POI proximity.

Validated Experimental Protocol
This protocol describes the conversion of the hydroxyl group to a leaving group, followed by

conjugation, a standard workflow for this linker.

Phase 1: Activation of Hydroxyl Group (Mesylation)
Objective: Convert the -OH to a reactive mesylate for nucleophilic attack.

Dissolution: Dissolve BocNH-PEG11-OH (1.0 eq) in anhydrous Dichloromethane (DCM) (0.1

M concentration).

Base Addition: Cool to 0°C. Add Triethylamine (TEA) (3.0 eq).

Activation: Dropwise add Methanesulfonyl chloride (MsCl) (1.5 eq).

Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2 hours. Monitor

by TLC (stain with Ninhydrin or KMnO4; PEG chains stain well).

Workup: Wash with

(sat. aq), then brine. Dry over
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. Concentrate in vacuo.

Checkpoint: The product should be a viscous oil. Yields are typically >90%.

Phase 2: Nucleophilic Displacement (Ligand
Attachment)
Objective: Attach the E3 ligase ligand (e.g., a phenol-derivative of Thalidomide).

Setup: Dissolve the Phenol-Ligand (1.0 eq) and BocNH-PEG11-OMs (1.2 eq) in anhydrous

DMF.

Catalysis: Add Potassium Carbonate (

) (3.0 eq) or Cesium Carbonate (

) (2.0 eq).

Heating: Heat to 60-80°C for 4-16 hours.

Note: PEG11 chains are thermally stable, but avoid >100°C to prevent degradation of the

Boc group.

Purification: Dilute with EtOAc, wash extensively with water (to remove DMF). Purify via flash

chromatography.

Phase 3: Boc Deprotection & Final Assembly
Objective: Expose the amine for the final warhead coupling.

Deprotection: Dissolve intermediate in DCM/TFA (4:1 ratio). Stir for 1 hour at RT.

Evaporation: Remove volatiles under reduced pressure. Co-evaporate with toluene to

remove residual TFA.

Final Coupling: React the resulting amine salt with the Carboxylic Acid-Warhead using HATU

(1.2 eq) and DIEA (3.0 eq) in DMF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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